Cas no 7511-07-1 ( )

• Product Name: &nbsp
• CAS No: 7511-07-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 981429
• PubChem ID: 347327
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-405960
• DTXSID60324173
• N-[(2-oxo-1,3-dihydroindol-3-yl)methyl]acetamide
• NSC405960
• 7511-07-1
•  

• Inchi： 1S/C11H12N2O2/c1-7(14)12-6-9-8-4-2-3-5-10(8)13-11(9)15/h2-5,9H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： RVORSRNWCVMMLY-UHFFFAOYSA-N
• SMILES： O=C1C(CNC(C)=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2